Cas no 53440-12-3 (1,2,3,4-tetrahydronaphthalene-2-carboxylic acid)

1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-2-naphthoic acid
• 1,2,3,4-Tetrahydro-2-Naphthalenecarboxylic Acid
• 1,2,3,4-Tetrahydro-2-naphthoic acidneat
• 1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-
• (RS)-1,2,3,4-Tetrahydronaphthalene-2-carboxylic acid
• 2-Carboxy-1,2,3,4-tetrahydronaphthalene
• NSC 408608
• Tetralin-2-carboxylic acid
• NTAGXJQHJQUOOA-UHFFFAOYSA-N
• 1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-
• NSC408608
• Tetrahydro-.beta.-naphthoic acid
• BCP26089
• EBD107034
• VZ20334
• AMY7764
• 1,2,3,4-Tetrahydro-2-naphthoic acid, 98%
• EN300-86135
• SY046895
• FS-3781
• DTXSID10871425
• 1,2,3,4-Tetrahydro-2-naphthalenecarboxylic acid #
• 53440-12-3
• SCHEMBL367535
• 1,2,3,4-tetrahydronaphthalen-2-carboxylic acid
• FT-0640160
• 1,2,3,4-Tetrahydro-.beta.-naphthoic acid
• CS-W005360
• F2173-1243
• MFCD00001741
• NS00059962
• AKOS009158817
• Z792377344
• NSC-408608
• 1,2,3,4-tetrahydronaphthalene-2-carboxylic acid;Tetralin-2-carboxylic acid
• AE-562/43460172
• EINECS 258-553-0
• DB-018711
• 1,2,3,4-Tetrahydro-beta-naphthoic acid
• Tetrahydro-beta-naphthoic acid
• 1,2,3,4-Tetrahydro-2-naphthalenecarboxylic acid
• +Expand

• MDL： MFCD00001741
• InChIKey： NTAGXJQHJQUOOA-UHFFFAOYSA-N
• Inchi： 1S/C11H12O2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-4,10H,5-7H2,(H,12,13)
• SMILES： O([H])C(C1([H])C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 176.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.084
• Heavy Atom Count: 13
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.87610
• PSA: 37.30000
• Refractive Index: 1.5425 (estimate)
• Boiling Point: 267.83°C (rough estimate)
• Melting Point: 93-96 °C (lit.)
• Flash Point: 156.9°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.0558 (rough estimate)

1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%